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Compound of Interest

Compound Name: PF-0713

Cat. No.: B1679685 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This guide provides a comprehensive overview of the recommended

disposal procedures for PF-0713, identified as 2,6-BIS((1R)-1-METHYLPROPYL)PHENOL

(CAS: 1083093-47-3). Adherence to these guidelines is critical for minimizing risks and

maintaining a safe research environment.

Disclaimer: No specific Safety Data Sheet (SDS) for PF-0713 (CAS 1083093-47-3) was

located. The following guidance is based on safety data for structurally similar compounds,

such as other alkylated phenols. This information should be used as a preliminary guide only. It

is imperative to obtain the official SDS from the supplier and consult with your institution's

Environmental Health and Safety (EHS) department for definitive disposal protocols.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is imperative to handle PF-0713 with the

appropriate safety measures. Based on data for similar phenolic compounds, PF-0713 should

be treated as a hazardous substance.

Personal Protective Equipment (PPE):

Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles.[1][2][3]

Hand Protection: Wear appropriate chemical-resistant gloves to prevent skin exposure.[1][3]

[4]
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Skin and Body Protection: Wear protective clothing to prevent skin contact.[1][3]

Respiratory Protection: If working in a poorly ventilated area or if dusts or aerosols may be

generated, use a NIOSH/MSHA approved respirator.[1][2]

Handling Guidelines:

Avoid all personal contact, including inhalation of dust, fumes, or vapors.[1][3][5]

Wash hands and any exposed skin thoroughly after handling.[1][3][4]

Do not eat, drink, or smoke when using this product.[1][4]

Use only in a well-ventilated area.[1][3]

Keep away from heat, sparks, open flames, and other ignition sources.[1][6]

Step-by-Step Disposal Protocol
The disposal of PF-0713 must be conducted in accordance with all institutional, local, state,

and federal regulations. The primary recommendation is to dispose of the compound and its

container through a licensed and approved waste disposal contractor.[1][3][4][5][6]

Step 1: Waste Identification and Segregation

Identify all waste materials containing PF-0713. This includes unused product, contaminated

labware (e.g., vials, pipette tips, gloves), and any solutions containing the compound.

Segregate PF-0713 waste from other laboratory waste streams to ensure proper handling

and disposal.

Step 2: Waste Containment and Labeling

Solid Waste: Place solid waste, such as contaminated gloves and labware, into a suitable,

clearly labeled, and closed container.

Liquid Waste: For liquid waste containing PF-0713, use a designated, leak-proof, and clearly

labeled waste container. Ensure the container is compatible with phenolic compounds.
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All waste containers must be labeled with the words "Hazardous Waste" and the full

chemical name: "2,6-BIS((1R)-1-METHYLPROPYL)PHENOL".

Step 3: Storage of Waste

Store waste containers in a designated, well-ventilated, and secure area, away from

incompatible materials such as strong oxidizing agents, bases, acid anhydrides, and acid

chlorides.[2][4]

Keep containers tightly closed.[2][4][6]

Step 4: Arranging for Disposal

Contact your institution's EHS department or a licensed hazardous waste disposal contractor

to arrange for the pickup and disposal of the PF-0713 waste.

Provide the disposal contractor with all necessary information about the waste, including any

available safety data.

Prohibited Disposal Methods:

DO NOT dispose of PF-0713 down the drain.[6] Phenolic compounds can be toxic to aquatic

life.[4]

DO NOT dispose of PF-0713 in regular trash.

DO NOT allow the chemical to enter the environment.[1][6]

Accidental Release Measures
In the event of a spill:

Evacuate personnel from the immediate area.

Remove all sources of ignition.[1][6]

Wear appropriate PPE as described above.
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For small spills, absorb with an inert, non-combustible material (e.g., sand, earth,

vermiculite).[5]

Collect the absorbed material and place it into a suitable, labeled container for hazardous

waste disposal.[5][6]

For large spills, contain the spill and prevent it from entering drains or waterways. Contact

your institution's EHS for assistance.

Quantitative Data Summary
Since no specific SDS for PF-0713 is available, quantitative data from similar compounds is

provided for reference. This data may not be representative of PF-0713.

Property
2,6-Di-tert-
butylphenol[4]

o-sec-
Butylphenol[1]

2,6-
Diisopropylph
enol[2]

Di-sec-
butylphenol
(mixture)[3]

Molecular

Formula
C14H22O C10H14O C12H18O C14H22O

Molecular Weight 206.33 150.22 178.27 206.32

Appearance
White crystalline

solid

Colorless to

yellow liquid

Colorless to

yellow liquid

Colorless to light

yellow liquid

Boiling Point 253 °C 226-228 °C 240 °C Not available

Melting Point 37-39 °C Not available 18-20 °C Not available

Flash Point 113 °C 102 °C 110 °C Not available

Logical Workflow for Disposal
The following diagram illustrates the decision-making process for the proper disposal of PF-
0713.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://datasheets.scbt.com/sc-231149.pdf
https://datasheets.scbt.com/sc-231149.pdf
https://www.chemicalbook.com/msds/Di-sec-butylphenol.pdf
https://www.benchchem.com/product/b1679685?utm_src=pdf-body
https://www.benchchem.com/product/b1679685?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC113002500&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA184610B&productDescription=2-SEC-BUTYLPHENOL+98%25+1KG&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL0684136&productDescription=26-DIISOPROPYLPHENOL+97%25+500G&vendorId=VN00024248&countryCode=US&language=en
https://labchem-wako.fujifilm.com/sds/W01W0232-2804JGHEEN.pdf
https://www.benchchem.com/product/b1679685?utm_src=pdf-body
https://www.benchchem.com/product/b1679685?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1679685?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PF-0713 Disposal Workflow

Start: PF-0713 Waste Generated

Identify and Segregate Waste
(Solid vs. Liquid)

Contain Solid Waste in
Labeled, Sealed Container

Solid

Contain Liquid Waste in
Labeled, Leak-Proof Container

Liquid

Store in Designated
Hazardous Waste Area

Contact EHS or Licensed
Waste Disposal Contractor

Provide Waste Information
(e.g., SDS)

End: Proper Disposal

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of PF-0713.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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